Cas no 88465-95-6 (2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester)
88465-95-6 structure
Product Name:2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester
CAS No:88465-95-6
MF:C13H16O3
MW:220.264344215393
CID:631689
PubChem ID:54368169
Update Time:2025-04-19
2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester
- 2-(2-phenylethoxy)ethyl prop-2-enoate
- DTXSID00710879
- 88465-95-6
- SCHEMBL9164139
-
- Inchi: 1S/C13H16O3/c1-2-13(14)16-11-10-15-9-8-12-6-4-3-5-7-12/h2-7H,1,8-11H2
- InChI Key: URFZHMKEGXLPDV-UHFFFAOYSA-N
- SMILES: O(CCOC(C=C)=O)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 220.109944368g/mol
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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